Cas no 57908-72-2 (Diazene, (1-bromo-1-methylethyl)(1,1-dimethylethyl)-)

Diazene, (1-bromo-1-methylethyl)(1,1-dimethylethyl)- structure
57908-72-2 structure
Product Name:Diazene, (1-bromo-1-methylethyl)(1,1-dimethylethyl)-
CAS No:57908-72-2
MF:C7H15BrN2
MW:207.111400842667
CID:343837
PubChem ID:21412713
Update Time:2025-04-19

Diazene, (1-bromo-1-methylethyl)(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Diazene, (1-bromo-1-methylethyl)(1,1-dimethylethyl)-
    • 2-bromopropan-2-yl(tert-butyl)diazene
    • DTXSID20613358
    • 2-t-Butylazo-2-bromopropane
    • 57908-72-2
    • SCHEMBL11677047
    • (E)-1-(2-Bromopropan-2-yl)-2-tert-butyldiazene
    • OZBLGBIGYSEFFM-UHFFFAOYSA-N
    • Inchi: 1S/C7H15BrN2/c1-6(2,3)9-10-7(4,5)8/h1-5H3/b10-9+
    • InChI Key: OZBLGBIGYSEFFM-MDZDMXLPSA-N
    • SMILES: BrC(C)(C)/N=N/C(C)(C)C

Computed Properties

  • Exact Mass: 206.04195
  • Monoisotopic Mass: 206.04186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
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